

Technical Support Center: TGR5 cAMP Assays

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: TGR5 Receptor Agonist

Cat. No.: B608892

[Get Quote](#)

A Guide to Troubleshooting Low Signal & Optimizing Performance

Welcome to the technical support center for G-protein coupled receptor (GPCR) assays. As a Senior Application Scientist, I understand that obtaining a robust and reproducible signal is paramount to your research. This guide is designed to provide in-depth, field-proven insights into troubleshooting one of the most common issues encountered with TGR5 assays: a low signal-to-noise ratio in cAMP accumulation readouts.

Takeda G-protein-coupled receptor 5 (TGR5), also known as GPBAR1, is a critical bile acid receptor involved in metabolism and inflammation.^[1] Its activation typically leads to the coupling of the G α s subunit, stimulation of adenylyl cyclase, and a subsequent increase in the intracellular second messenger cyclic adenosine monophosphate (cAMP).^{[2][3][4]} Measuring this cAMP accumulation is the most direct method for quantifying receptor activation. However, the biological complexity of this pathway presents several potential pitfalls that can lead to a weak or absent signal.

This guide moves beyond simple checklists. It provides a logical framework for identifying the root cause of a low signal, explaining the underlying science, and offering validated protocols to restore and optimize your assay performance.

Part 1: Foundational Knowledge & Quick-Start FAQs

This section addresses the most common high-level questions researchers have when starting with or encountering initial problems with a TGR5 cAMP assay.

Q1: What is the basic principle of a TGR5 cAMP assay?

A TGR5 cAMP assay measures the activation of the receptor by quantifying the production of intracellular cAMP. When an agonist binds to TGR5, it activates a G α s protein, which in turn stimulates the enzyme adenylyl cyclase to convert ATP into cAMP. Most modern assays, particularly those using Homogeneous Time-Resolved Fluorescence (HTRF), are competitive immunoassays. In this format, cAMP produced by your cells competes against a labeled cAMP tracer for binding to a specific antibody.^{[5][6]} Therefore, a high level of cellular cAMP results in a low FRET signal, and vice versa. Understanding this inverse relationship is critical for data interpretation.^[7]

Q2: What kind of signal window should I expect?

A robust assay should have a signal-to-background (S/B) ratio of at least 3, though 5-10 or higher is ideal. The "background" is the signal from unstimulated or vehicle-treated cells, while the "signal" is from cells stimulated with a saturating concentration of a potent agonist. A low signal window is the core problem this guide addresses.

Q3: What are essential positive and negative controls for my experiment?

Controls are non-negotiable for a valid experiment. They validate the biological system and the assay reagents independently.

Control Type	Reagent/Condition	Purpose	Expected Outcome (cAMP Level)
Negative Control	Vehicle (e.g., buffer with 0.1% DMSO)	Establishes the basal cAMP level in your cells.	Low
Receptor-Specific Positive Control	Known TGR5 Agonist (e.g., LCA, INT-777)	Confirms that the TGR5 receptor is expressed, functional, and coupled to the cAMP pathway. [2] [8]	High
Pathway/Assay Positive Control	Forskolin	Directly activates adenylyl cyclase, bypassing the receptor entirely. [9] This tests if the downstream signaling machinery and detection reagents are working.	Very High
No-Cell Control	Assay Buffer Only	Checks for background signal from reagents or the plate itself.	Should be negligible or at the detection limit.

Table 1: Essential Controls for a TGR5 cAMP Assay.

If the Forskolin control works but the TGR5 agonist control does not, the problem lies with the receptor itself (e.g., expression, functionality). If neither control works, the issue is likely with the cells' downstream machinery or the assay reagents/protocol.[\[10\]](#)

Q4: Why must I use a phosphodiesterase (PDE) inhibitor?

Phosphodiesterases (PDEs) are enzymes that rapidly degrade cAMP to 5'-AMP, terminating the signal.[\[11\]](#)[\[12\]](#) In a cell-based assay, this degradation can happen so quickly that you fail to

detect any accumulation. Including a broad-spectrum PDE inhibitor, such as 3-isobutyl-1-methylxanthine (IBMX), is critical to prevent this degradation and allow the cAMP signal to accumulate to a detectable level.[\[13\]](#)[\[14\]](#)

Part 2: Systematic Troubleshooting Guide for Low Signal

A low signal in a TGR5 cAMP assay indicates that insufficient cAMP is being detected. This can be due to problems with the cells, the protocol, or the reagents. Follow this systematic guide to diagnose the issue.

Section A: Cell Health & Receptor Expression Issues

The foundation of any cell-based assay is a healthy, responsive cell population. Problems here are a common source of failure.

Q5: How do I know if my cells are the problem? My cells look fine under the microscope.

Visual inspection is insufficient. A "low signal" is the primary symptom, but it can be caused by several cellular factors:

- No or Low TGR5 Expression: The cell line may not endogenously express TGR5, or you may be using a parental line that lacks the transfected receptor.
 - Solution: Confirm TGR5 mRNA expression using RT-qPCR or protein expression via Western blot or flow cytometry. For transient transfections, optimize the transfection efficiency.[\[13\]](#)
- Cell Passage Number: Continuous subculturing can lead to genetic drift, altering protein expression and cellular responses.[\[15\]](#) A cell line at a high passage number (>25-30) may have reduced TGR5 expression or impaired signaling capacity compared to a low-passage stock.[\[16\]](#)[\[17\]](#)
 - Solution: Always use low-passage cells from a validated, frozen stock. Record the passage number for every experiment. If you suspect passage-related effects, compare the response of your current cells with a freshly thawed, low-passage vial.

- **Incorrect Cell Seeding Density:** The amount of cAMP produced is dependent on the number of cells.
 - Too few cells: Will not generate enough total cAMP to be detected above background.[\[18\]](#)
 - Too many cells: Can lead to rapid nutrient depletion, changes in pH, and contact inhibition, all of which can alter signaling and reduce the assay window.[\[18\]](#)
 - Solution: Perform a cell titration experiment to determine the optimal seeding density that provides the largest signal window. (See Protocol 2).

Section B: Assay Protocol & Reagent Optimization

Even with perfect cells, a suboptimal protocol will yield poor results. Every step, from stimulation to detection, must be validated.

Q6: I'm using a known TGR5 agonist, but I'm not seeing a response. Could the agonist be the issue?

Yes. Even with a known agonist, several factors can lead to failure:

- **Agonist Potency & Concentration:** TGR5 agonists vary widely in potency (EC₅₀).[\[19\]](#)[\[20\]](#) Natural bile acids like Lithocholic acid (LCA) have EC₅₀ values in the micromolar range, while potent synthetic agonists can be active in the picomolar to nanomolar range.[\[2\]](#)[\[21\]](#) You may be using a concentration that is too low to elicit a response.
 - Solution: Perform a full dose-response curve for your agonist, starting from a very low concentration (e.g., 1 pM) and going up to a high concentration (e.g., 10-100 μM). Ensure your stock solution is correctly prepared and has not degraded.
- **Stimulation Time:** The kinetics of cAMP production are critical.
 - Too short: The signal may not have had enough time to accumulate.
 - Too long: While TGR5 is reported to exhibit minimal desensitization and internalization compared to other GPCRs, allowing for sustained signaling, other cellular mechanisms could still lead to signal reduction over very long periods.[\[22\]](#)

- Solution: Conduct a time-course experiment, stimulating cells with a fixed concentration of agonist (e.g., EC80) and measuring the cAMP signal at various time points (e.g., 5, 15, 30, 60, 120 minutes) to find the peak response time.[\[23\]](#)

Q7: I've optimized my cell number and agonist, but the signal is still weak. What else in the protocol could be wrong?

- Insufficient PDE Inhibition: The concentration of your PDE inhibitor (e.g., IBMX) may be too low, allowing significant cAMP degradation to persist.
 - Solution: While 500 μ M IBMX is a common starting point, you can test concentrations from 100 μ M to 1 mM to ensure complete PDE inhibition. Be aware that very high concentrations can sometimes have off-target effects.[\[13\]](#)[\[24\]](#)
- Serum Starvation Effects: Serum starvation is often used to lower basal signaling before agonist stimulation. However, this is a significant stressor that can paradoxically activate other signaling pathways or alter gene expression, potentially interfering with your assay.[\[25\]](#)[\[26\]](#)[\[27\]](#)
 - Solution: Test whether serum starvation is necessary or beneficial for your specific cell line and assay. Compare results from cells starved overnight with those simply switched to serum-free buffer just before the assay. The best approach may be to run the assay in a buffer like HBSS with 0.1% BSA.
- Assay Reagent Preparation/Storage: The detection reagents in HTRF kits (antibodies, labeled cAMP) are sensitive.
 - Solution: Ensure all kit components have been stored correctly and have not expired. Reconstitute reagents exactly as described in the manufacturer's protocol. Use them promptly after reconstitution.

Section C: Data Acquisition & Interpretation

The final step of reading the plate can also be a source of error if not configured correctly.

Q8: My raw fluorescence values are very low or erratic. How should I set up the plate reader?

HTRF is a specific fluorescence technology that requires precise instrument settings.

- **Incorrect Wavelengths:** HTRF relies on measuring emission at two wavelengths: the donor (Europium cryptate, ~620 nm) and the acceptor (d2, ~665 nm).[7]
- **Incorrect Timing/Delay:** The "TR" in HTRF stands for "Time-Resolved." The reader uses a delay after excitation (e.g., 60 μ s) to allow short-lived background fluorescence to fade before measuring the long-lived signal from the donor.[5]
 - **Solution:** Do not use standard fluorescence settings. Use a dedicated HTRF protocol on your plate reader. All major instrument manufacturers provide pre-set protocols for HTRF. Consult your reader's manual or the assay kit manufacturer for the correct settings, including excitation wavelength (typically 320-340 nm), emission wavelengths, and the critical integration delay and time.

Q9: My data is inverted. My agonist control shows a lower value than my negative control. Is this wrong?

No, this is expected for a competitive HTRF cAMP assay. Remember the principle: high cellular cAMP leads to a low FRET signal (and thus a low 665/620 ratio).[6][28] Your data analysis software should plot the signal (e.g., HTRF ratio) vs. log[agonist]. The resulting curve will be inhibitory (top plateau for low cAMP, bottom plateau for high cAMP). You can invert the Y-axis or use a four-parameter logistic equation for an "inhibitor" curve to calculate the EC50.

Visualizing the Biology and the Workflow

Understanding the underlying processes is key to effective troubleshooting.

[Click to download full resolution via product page](#)

[Click to download full resolution via product page](#)

Part 3: Key Experimental Protocols

These detailed protocols provide a starting point for assay execution and optimization.

Protocol 1: General TGR5 cAMP HTRF Assay

This protocol assumes a 384-well plate format and an HTRF-based detection kit.

- Cell Seeding:
 - Trypsinize and count your cells (e.g., HEK293 expressing TGR5).
 - Resuspend cells in your standard culture medium.
 - Seed the optimized number of cells (e.g., 5,000 cells/well) in a 10 μ L volume into a 384-well, low-volume, tissue culture-treated plate.
 - Incubate overnight at 37°C, 5% CO₂.
- Compound Stimulation:
 - Prepare a 4X concentrated stock of your compounds (agonists, controls) in a stimulation buffer (e.g., HBSS, 10 mM HEPES, 0.1% BSA).
 - Prepare a 4X concentrated stock of your PDE inhibitor (e.g., 2 mM IBMX for a 500 μ M final concentration) in the same stimulation buffer.
 - Aspirate the culture medium from the cell plate.
 - Add 5 μ L of the 4X PDE inhibitor solution to all wells (except no-cell controls).
 - Add 5 μ L of the 4X compound solution to the appropriate wells. For vehicle wells, add 5 μ L of stimulation buffer containing the same final concentration of DMSO.
 - The final assay volume is now 20 μ L.
 - Incubate for the optimized time (e.g., 30 minutes) at room temperature, protected from light.
- Cell Lysis and Detection:

- Following the manufacturer's protocol, prepare the HTRF detection reagents by diluting the anti-cAMP Cryptate and cAMP-d2 into the provided lysis buffer.
- Add 10 μ L of the HTRF lysis/detection mix to all wells.
- Incubate for 60 minutes at room temperature, protected from light.
- Data Acquisition:
 - Read the plate on an HTRF-compatible plate reader using the appropriate settings (e.g., 337 nm excitation, 620 nm and 665 nm emission, 60 μ s delay).
 - Calculate the 665/620 ratio and plot against compound concentration.

Protocol 2: Optimizing Cell Seeding Density

- Create a serial dilution of your cell suspension to achieve a range of densities (e.g., 1,000, 2,500, 5,000, 10,000, and 20,000 cells per well).
- Seed each density in triplicate columns of a 384-well plate and incubate overnight.
- On the day of the assay, treat one set of triplicates for each density with vehicle (negative control) and another set with a saturating concentration of a potent TGR5 agonist (positive control).
- Perform the cAMP assay as described in Protocol 1.
- Calculate the Signal-to-Background ratio ($S/B = \text{Ratio_agonist} / \text{Ratio_vehicle}$) for each cell density.
- Select the cell density that provides the maximum S/B ratio for future experiments.[\[18\]](#)

Protocol 3: Optimizing Agonist Stimulation Time

- Plate cells at the optimized density determined in Protocol 2 and incubate overnight.
- Prepare wells to be stimulated with an EC₈₀ concentration of your TGR5 agonist.

- Initiate the stimulation in a staggered manner (e.g., add agonist to a set of wells every 5-10 minutes).
- Stop the reaction for all wells simultaneously by adding the lysis/detection reagents at the end of the time course. This ensures all wells have the same detection incubation time.
- Your time points should cover a range, for example: 0, 5, 10, 20, 30, 45, and 60 minutes.
- Read the plate and plot the HTRF ratio vs. stimulation time to identify the time point that yields the strongest signal (lowest ratio).

References

- Chen, X., Lou, G., & Meng, Z. (2017). TGR5, Not Only a Metabolic Regulator. *Frontiers in Physiology*, 8, 1-10. [\[Link\]](#)
- Finn, P. D., & Jha, A. (2021). TGR5 Signaling in Hepatic Metabolic Health. *Cells*, 10(7), 1690. [\[Link\]](#)
- ResearchGate. (n.d.). TGR5-mediated cell signaling pathways in different liver cell types. [\[Image\]](#). [\[Link\]](#)
- Kew, N., & Riexinger, D. (2004). Measurement of cAMP for Gas- and Gai Protein-Coupled Receptors (GPCRs). In *Assay Guidance Manual*. Eli Lilly & Company and the National Center for Advancing Translational Sciences. [\[Link\]](#)
- Zeng, Z., et al. (2024). Structure-Based Insights into TGR5 Activation by Natural Compounds: Therapeutic Implications and Emerging Strategies for Obesity Management. *Molecules*, 29(12), 2841. [\[Link\]](#)
- Wang, Y., et al. (2022). Mechanism of action of the bile acid receptor TGR5 in obesity. *Frontiers in Endocrinology*, 13, 950821. [\[Link\]](#)
- Pawar, G., et al. (2021). Discovery of a Potent and Orally Efficacious **TGR5 Receptor Agonist**. *ACS Medicinal Chemistry Letters*, 12(12), 1931–1937. [\[Link\]](#)
- National Center for Biotechnology Information. (n.d.). Figure 1. [Principles of the HTRF cAMP...] In *Assay Guidance Manual*. [\[Link\]](#)

- ResearchGate. (n.d.). Principles of the HTRF cAMP Assay. [Image]. [\[Link\]](#)
- Cisbio. (2007). HTRF® package insert cAMP HiRange. [\[Link\]](#)
- Pellicciari, R., et al. (2009). Novel Potent and Selective Bile Acid Derivatives as TGR5 Agonists: Biological Screening, Structure–Activity Relationships, and Molecular Modeling Studies. *Journal of Medicinal Chemistry*, 52(24), 7958–7961. [\[Link\]](#)
- Jensen, D. D., et al. (2013). The Bile Acid Receptor TGR5 Does Not Interact with β -Arrestins or Traffic to Endosomes but Transmits Sustained Signals from Plasma Membrane Rafts. *Journal of Biological Chemistry*, 288(32), 22942–22954. [\[Link\]](#)
- ResearchGate. (n.d.). Discovery of a Potent and Orally Efficacious **TGR5 Receptor Agonist**. [\[Link\]](#)
- Pawar, G., et al. (2021). Discovery of a Potent and Orally Efficacious **TGR5 Receptor Agonist**. *ACS Medicinal Chemistry Letters*, 12(12), 1931-1937. [\[Link\]](#)
- Blair, J., & Baillie, G. S. (2019). Measuring cAMP Specific Phosphodiesterase Activity: A Two-step Radioassay. *Bio-protocol*, 9(21), e3410. [\[Link\]](#)
- Zhang, Y., et al. (2024). The Construction and Application of a New Screening Method for Phosphodiesterase Inhibitors. *International Journal of Molecular Sciences*, 25(10), 5413. [\[Link\]](#)
- Scherbak, S., et al. (2018). Serum starvation: caveat emptor. *American Journal of Physiology-Cell Physiology*, 314(6), C697-C710. [\[Link\]](#)
- National Center for Biotechnology Information. (n.d.). Table 2. [Key assay optimization parameters and troubleshooting guidelines]. In *Assay Guidance Manual*. [\[Link\]](#)
- Tallarida, C. S., et al. (2022). Evaluating functional ligand-GPCR interactions in cell-based assays. *Methods in Enzymology*, 669, 137-169. [\[Link\]](#)
- Roe, M. W., et al. (2019). Regulation of cAMP accumulation and activity by distinct phosphodiesterase subtypes in INS-1 cells and human pancreatic β -cells. *bioRxiv*. [\[Link\]](#)

- ResearchGate. (2024). Why my cell lines is showing a high/low luminescent signal in the cAMP assay. [\[Link\]](#)
- Sriram, K., & Insel, P. A. (2017). Detection and Quantification of GPCR mRNA: An Assessment and Implications of Data from High-Content Methods. *Molecular Pharmacology*, 91(3), 219–225. [\[Link\]](#)
- Wyska, E., et al. (2018). PK/PD studies on non-selective PDE inhibitors in rats using cAMP as a marker of pharmacological response. *Pharmacological Reports*, 70(4), 730-738. [\[Link\]](#)
- Kohno, T., et al. (2012). Serum starvation activates NF- κ B through G protein β 2 subunit-mediated signal. *DNA and Cell Biology*, 31(9), 1479-1485. [\[Link\]](#)
- CVPharmacology. (n.d.). Phosphodiesterase Inhibitors. [\[Link\]](#)
- ResearchGate. (2024). Why Cell lines showing a high/low luminescent signal in the cAMP assay?[\[Link\]](#)
- Woloschak, G. E., & Chang-Liu, C. M. (1995). Effect of passage number on cellular response to DNA-damaging agents: cell survival and gene expression. *Radiation Research*, 142(2), 165-172. [\[Link\]](#)
- Gasked, G., & Jones, A. M. (2012). Dual positive and negative regulation of GPCR signaling by GTP hydrolysis. *Journal of Biological Chemistry*, 287(3), 1831-1841. [\[Link\]](#)
- Eurofins Discovery. (n.d.). GPCR Functional Assays, Understanding On/Off-target Activity. [\[Link\]](#)
- Sanchez-Soto, M., et al. (2024). GzESTY as an optimized cell-based assay for initial steps in GPCR deorphanization. *Communications Biology*, 7(1), 585. [\[Link\]](#)
- Duboc, H., Tache, Y., & Hofmann, A. F. (2014). The bile acid membrane receptor TGR5 as an emerging target in metabolism and inflammation. *Alimentary Pharmacology & Therapeutics*, 39(6), 561-574. [\[Link\]](#)
- Mourtada-Maarabouni, M., et al. (2013). Serum starvation increases the expression level and prolongs the decay rate of GAS5, and decreases the expression of glucocorticoid-

responsive genes. Molecular Biology Reports, 40(9), 5267-5275. [[Link](#)]

- ResearchGate. (2020). Will attached cells with high passage numbers affect PCR results? [[Link](#)]
- Staus, D. P., et al. (2022). Detecting and measuring of GPCR signaling – comparison of human induced pluripotent stem cells and immortal cell lines. Frontiers in Cell and Developmental Biology, 10, 987978. [[Link](#)]
- Li, R., et al. (2023). Research Progress of Takeda G Protein-Coupled Receptor 5 in Metabolic Syndrome. International Journal of Molecular Sciences, 24(15), 12431. [[Link](#)]
- Worzfeld, T., et al. (2001). Serum Deprivation Induces Glucose Response and Intercellular Coupling in Human Pancreatic Adenocarcinoma PANC-1 Cells. Experimental Cell Research, 262(2), 144-153. [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. The bile acid membrane receptor TGR5 as an emerging target in metabolism and inflammation - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 2. Frontiers | TGR5, Not Only a Metabolic Regulator [[frontiersin.org](https://www.frontiersin.org/)]
- 3. researchgate.net [[researchgate.net](https://www.researchgate.net/)]
- 4. mdpi.com [[mdpi.com](https://www.mdpi.com/)]
- 5. Measurement of cAMP for Gas- and Gai Protein-Coupled Receptors (GPCRs) - Assay Guidance Manual - NCBI Bookshelf [[ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 6. researchgate.net [[researchgate.net](https://www.researchgate.net/)]
- 7. myassays.blob.core.windows.net [myassays.blob.core.windows.net]
- 8. Mechanism of action of the bile acid receptor TGR5 in obesity - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]

- [9. revvity.com \[revvity.com\]](#)
- [10. Table 2. \[Key assay optimization parameters and troubleshooting guidelines\]. - Assay Guidance Manual - NCBI Bookshelf \[ncbi.nlm.nih.gov\]](#)
- [11. Measuring cAMP Specific Phosphodiesterase Activity: A Two-step Radioassay - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [12. CV Pharmacology | Phosphodiesterase Inhibitors \[cvpharmacology.com\]](#)
- [13. pdf.benchchem.com \[pdf.benchchem.com\]](#)
- [14. PK/PD studies on non-selective PDE inhibitors in rats using cAMP as a marker of pharmacological response - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [15. atcc.org \[atcc.org\]](#)
- [16. Effect of passage number on cellular response to DNA-damaging agents: cell survival and gene expression - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [17. researchgate.net \[researchgate.net\]](#)
- [18. revvity.com \[revvity.com\]](#)
- [19. pubs.acs.org \[pubs.acs.org\]](#)
- [20. pubs.acs.org \[pubs.acs.org\]](#)
- [21. Discovery of a Potent and Orally Efficacious TGR5 Receptor Agonist - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [22. The Bile Acid Receptor TGR5 Does Not Interact with \$\beta\$ -Arrestins or Traffic to Endosomes but Transmits Sustained Signals from Plasma Membrane Rafts - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [23. pdf.benchchem.com \[pdf.benchchem.com\]](#)
- [24. biorxiv.org \[biorxiv.org\]](#)
- [25. journals.physiology.org \[journals.physiology.org\]](#)
- [26. Serum starvation activates NF- \$\kappa\$ B through G protein \$\beta\$ 2 subunit-mediated signal - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [27. researchgate.net \[researchgate.net\]](#)
- [28. Figure 1. \[Principles of the HTRF cAMP...\]. - Assay Guidance Manual - NCBI Bookshelf \[ncbi.nlm.nih.gov\]](#)
- To cite this document: BenchChem. [Technical Support Center: TGR5 cAMP Assays]. BenchChem, [2026]. [Online PDF]. Available at:

[\[https://www.benchchem.com/product/b608892/docs#technical-support-center-tgr5-camp-assays\]](https://www.benchchem.com/product/b608892/docs#technical-support-center-tgr5-camp-assays)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)